N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclopentanecarboxamide

• IUPAC Name: N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]cyclopentanecarboxamide
• InChI: InChI=1S/C15H19N5O2/c1-22-13-8-6-12(7-9-13)20-14(17-18-19-20)10-16-15(21)11-4-2-3-5-11/h6-9,11H,2-5,10H2,1H3,(H,16,21)
• InChI Key: SAPWWGHGPFNRBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)C3CCCC3
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

This compound is a complex organic molecule that contains a tetrazole ring, which is a type of heterocyclic aromatic compound. The tetrazole ring is attached to a methoxyphenyl group and a cyclopentanecarboxamide group.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through a series of reactions including nucleophilic substitution, condensation, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The tetrazole ring, for example, is known to participate in various reactions such as cycloadditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, stability, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s intended for use as a pharmaceutical, it might interact with certain biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, flammability, and reactivity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis process, and studying its properties in more detail. It could also involve investigating its mechanism of action if it’s intended for use as a pharmaceutical.